Heneicosapentaenoic acid
Heneicosapentaenoic acid
6Z,9Z,12Z,15Z,18Z-Heneicosapentaenoic acid is a long-chain fatty acid.
Brand Name:
Vulcanchem
CAS No.:
24257-10-1
VCID:
VC21168802
InChI:
InChI=1S/C21H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-20H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-15-
SMILES:
CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)O
Molecular Formula:
C21H32O2
Molecular Weight:
316.5 g/mol
Heneicosapentaenoic acid
CAS No.: 24257-10-1
Cat. No.: VC21168802
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6Z,9Z,12Z,15Z,18Z-Heneicosapentaenoic acid is a long-chain fatty acid. |
|---|---|
| CAS No. | 24257-10-1 |
| Molecular Formula | C21H32O2 |
| Molecular Weight | 316.5 g/mol |
| IUPAC Name | (6Z,9Z,12Z,15Z,18Z)-henicosa-6,9,12,15,18-pentaenoic acid |
| Standard InChI | InChI=1S/C21H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-20H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-15- |
| Standard InChI Key | OQOCQFSPEWCSDO-JLNKQSITSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCCC(=O)O |
| SMILES | CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)O |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)O |
| Appearance | Assay:≥95%A solution in ethanol |
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